Cas no 2138128-14-8 (6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde)

6-(3-Amino-2,6-difluorophenyl)pyridine-3-carbaldehyde is a versatile aromatic aldehyde compound featuring a pyridine core substituted with a difluorophenylamine moiety. Its unique structure, combining electron-rich and electron-deficient regions, makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. The presence of reactive functional groups—amine and aldehyde—enables selective derivatization, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The fluorine substituents enhance metabolic stability and binding affinity in bioactive molecules. This compound is characterized by high purity and consistent reactivity, ensuring reliable performance in cross-coupling reactions, condensation processes, and as a precursor for Schiff base formation. Its well-defined properties support precise synthetic applications.
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde structure
2138128-14-8 structure
Product Name:6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
CAS No:2138128-14-8
MF:C12H8F2N2O
MW:234.201529502869
CID:5982357
PubChem ID:165861284
Update Time:2025-05-20

6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
    • EN300-1141972
    • 2138128-14-8
    • Inchi: 1S/C12H8F2N2O/c13-8-2-3-9(15)12(14)11(8)10-4-1-7(6-17)5-16-10/h1-6H,15H2
    • InChI Key: OJKIXTCLMJRQJQ-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1C1C=CC(C=O)=CN=1)F)N

Computed Properties

  • Exact Mass: 234.06046921g/mol
  • Monoisotopic Mass: 234.06046921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56Ų

6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1141972-0.05g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8 95%
0.05g
$624.0 2023-10-26
Enamine
EN300-1141972-0.1g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8 95%
0.1g
$653.0 2023-10-26
Enamine
EN300-1141972-0.25g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8 95%
0.25g
$683.0 2023-10-26
Enamine
EN300-1141972-0.5g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8 95%
0.5g
$713.0 2023-10-26
Enamine
EN300-1141972-1.0g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8
1g
$743.0 2023-05-26
Enamine
EN300-1141972-2.5g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8 95%
2.5g
$1454.0 2023-10-26
Enamine
EN300-1141972-5.0g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8
5g
$2152.0 2023-05-26
Enamine
EN300-1141972-10.0g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8
10g
$3191.0 2023-05-26
Enamine
EN300-1141972-1g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8 95%
1g
$743.0 2023-10-26
Enamine
EN300-1141972-5g
6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde
2138128-14-8 95%
5g
$2152.0 2023-10-26

Additional information on 6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde

Recent Advances in the Study of 6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde (CAS: 2138128-14-8)

The compound 6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde (CAS: 2138128-14-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the amino and difluorophenyl groups, combined with the pyridine-3-carbaldehyde moiety, offers multiple sites for chemical modification, enabling the development of derivatives with tailored pharmacological properties. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde exhibits notable activity against a range of biological targets. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may interact with certain cancer-related proteins, opening avenues for its use in oncology research. These findings are supported by molecular docking studies, which reveal favorable binding interactions with target proteins.

Further investigations into the mechanism of action of 6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde have provided insights into its pharmacokinetic and pharmacodynamic properties. Studies have reported favorable absorption and distribution profiles, along with acceptable toxicity levels in preclinical models. These characteristics underscore the compound's potential as a lead candidate for further drug development. However, challenges such as metabolic stability and bioavailability remain to be addressed in future research.

In conclusion, 6-(3-amino-2,6-difluorophenyl)pyridine-3-carbaldehyde (CAS: 2138128-14-8) represents a promising chemical entity with diverse therapeutic applications. Ongoing research efforts are focused on optimizing its structure-activity relationships and exploring its full potential in various disease models. The compound's versatility and biological efficacy make it a valuable asset in the quest for novel therapeutics, and future studies are expected to yield further breakthroughs in this area.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk